Cas no 1227561-98-9 (CID 129948950)

• Product Name: CID 129948950
• CAS No: 1227561-98-9
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 4821429
• Update Time: 2025-07-16

CID 129948950 Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-7-methoxy-1H-indol-3-yl)acetic acid
• CID 129948950

• Inchi： 1S/C11H10FNO3/c1-16-9-4-7(12)3-8-6(2-10(14)15)5-13-11(8)9/h3-5,13H,2H2,1H3,(H,14,15)
• InChI Key： GEXBBCKEZIWKDN-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)C(CC(=O)O)=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 1.6
• Topological Polar Surface Area: 62.3

Additional information on CID 129948950

Chemical Profile of CAS No 1227561-98-9 and Product Name CID 129948950

The compound with the CAS No 1227561-98-9 is a significant molecule in the field of pharmaceutical chemistry, exhibiting unique structural and functional properties that have garnered considerable attention from researchers. This compound, identified by the product name CID 129948950, has been extensively studied for its potential applications in drug development and biochemical research. The molecular framework of this compound consists of a carefully designed heterocyclic core, which contributes to its distinct pharmacological profile.

Recent advancements in chemical biology have highlighted the importance of small molecules like CAS No 1227561-98-9 in modulating biological pathways. Studies have demonstrated that this compound interacts with specific enzymes and receptors, leading to alterations in cellular signaling cascades. Such interactions are pivotal in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The structural features of CID 129948950 enable it to exhibit high selectivity, minimizing off-target effects and enhancing therapeutic efficacy.

In the realm of drug discovery, the compound with CAS No 1227561-98-9 has been employed as a key intermediate in synthesizing more complex pharmacophores. Its versatility allows for modifications that can fine-tune its biological activity, making it a valuable scaffold for medicinal chemists. The synthesis of CID 129948950 involves multi-step organic reactions, showcasing the ingenuity of modern synthetic methodologies. These processes often incorporate advanced catalytic systems and green chemistry principles, ensuring sustainable production practices.

One of the most compelling aspects of CAS No 1227561-98-9 is its role in preclinical studies. Researchers have leveraged this compound to investigate mechanisms underlying disease pathogenesis. For instance, studies using CID 129948950 have provided insights into how certain mutations affect protein function, offering a deeper understanding of genetic disorders. The compound’s ability to interact with biological targets has also been exploited in developing diagnostic tools, aiding in early detection and personalized medicine approaches.

The pharmacokinetic properties of CAS No 1227561-98-9 are another area of intense interest. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have revealed promising characteristics for clinical translation. For example, studies indicate that this compound exhibits favorable solubility and stability, which are critical factors for drug formulation. Additionally, its metabolic pathways have been thoroughly characterized, providing a foundation for predicting potential side effects and optimizing dosing regimens.

Emerging research also suggests that CID 129948950 may have applications beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and nanotechnology. For instance, functionalized derivatives of this compound have been explored as components in drug delivery systems, enhancing the targeted release of therapeutic agents. Such innovations highlight the interdisciplinary nature of modern chemical research and its potential to address complex challenges across multiple domains.

The regulatory landscape surrounding compounds like CAS No 1227561-98-9 is continually evolving. Regulatory agencies now emphasize the importance of comprehensive safety evaluations and environmental impact assessments before commercialization. Manufacturers must adhere to stringent guidelines to ensure that these compounds are safe for both human use and ecological balance. The development of CID 129948950, therefore, represents not only a scientific achievement but also a commitment to responsible innovation.

In conclusion, the compound with CAS No 1227561-98-9 and its counterpart product name CID 129948950 represent significant advancements in chemical biology and pharmaceutical chemistry. Their unique properties make them invaluable tools for research and development, offering hope for new treatments and diagnostic methods. As scientific understanding progresses, these compounds will likely continue to play a pivotal role in shaping the future of medicine and biotechnology.